Cas no 143151-35-3 (2,3-Quinoxalinedione,1,4-dihydro-6-(1H-imidazol-1-yl)-7-nitro-)

• Product Name: 2,3-Quinoxalinedione,1,4-dihydro-6-(1H-imidazol-1-yl)-7-nitro-
• CAS No: 143151-35-3
• MF: C₁₁H₇N₅O₄
• MW: 273.204381227493
• CID: 220196
• PubChem ID: 5486548
• Update Time: 2025-04-19

2,3-Quinoxalinedione,1,4-dihydro-6-(1H-imidazol-1-yl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedione,1,4-dihydro-6-(1H-imidazol-1-yl)-7-nitro-
• 6-(1H-Imidazol-1-yl)-7-nitro-2,3-quinoxalinediol
• YM 900
• 6-Imidazol-1-yl-7-nitro-1,4-dihydro-quinoxaline-2,3-dione
• YM-900
• CAS_3035216
• CHEMBL13260
• 143151-35-3
• UNII-BQ3Z56W8Q8
• 6-(1H-imidazol-1-yl)-7-nitro-1,4-dihydroquinoxaline-2,3-dione
• 1,4-dihydro-6-(1h-imidazol-1-yl)-7-nitro-2,3-quinoxalinedione
• 6-imidazol-1-yl-7-nitro-1,4-dihydroquinoxaline-2,3-dione
• NSC_3035216
• SCHEMBL2049549
• BDBM84949
• AKOS040749823
• 6-(1H-1-imidazolyl)-7-nitro-1,2,3,4-tetrahydro-2,3-quinoxalinedione
• 6-(1H-imidazol-1-yl)-7-nitroquinoxaline-2,3(1H,4H)-dione
• YM-90K
• BQ3Z56W8Q8
• ym900
• YM-90K free base
• 2,3-Quinoxalinedione, 1,4-dihydro-6-(1H-imidazol-1-yl)-7-nitro-
• BDBM50030674

• Inchi： 1S/C11H7N5O4/c17-10-11(18)14-7-4-9(16(19)20)8(3-6(7)13-10)15-2-1-12-5-15/h1-5H,(H,13,17)(H,14,18)
• InChI Key： GBWIZNYOJITVFI-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=C(C(=CC=2N1)N1C=NC=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 273.04980372g/mol
• Monoisotopic Mass: 273.04980372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 122Ų